N-(4-methoxyphenethyl)-4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H24F3N5O2/c1-14-25-17(20(21,22)23)13-18(26-14)27-9-11-28(12-10-27)19(29)24-8-7-15-3-5-16(30-2)6-4-15/h3-6,13H,7-12H2,1-2H3,(H,24,29)
• InChI Key: XTGASHKZMFKVES-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)NCCC3=CC=C(C=C3)OC)C(F)(F)F
• Molecular Formula: C20H24F3N5O2
• Molecular Weight: 423.4 g/mol
• CAS No.: 2034413-23-3

Description

N-(4-methoxyphenethyl)-4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H24F3N5O2 and its molecular weight is 423.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Heterocyclic Compound Synthesis :

  • The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, such as benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, demonstrates the utility of similar structures in generating new molecules with anti-inflammatory and analgesic properties. These compounds have been evaluated for their cyclooxygenase inhibition, showing significant activity, particularly in COX-2 selectivity, analgesic, and anti-inflammatory effects (Abu‐Hashem et al., 2020).

• Chemical Modification for Analgesic Activity :

  • Research on the chemical modification of TRPV1 antagonists, focusing on replacing pyridine rings with pyrimidine rings or tetrahydro-β-carboline scaffolds, has led to the discovery of compounds with improved pharmacological profiles. This includes the analog N-(4-methoxyphenyl)-1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indole-2-carboxamide, indicating the potential for structural analogs to provide therapeutic benefits in chronic pain management (Nie et al., 2020).

• Crystal Structure Analysis :

  • The analysis of asymmetric units in compounds containing the tert-butyl 4-methylpiperazine-1-carboxylate group reveals detailed molecular conformations and interactions. Such structural insights are crucial for understanding the molecular basis of the compound's interactions and potential biological activities (Anthal et al., 2018).

• Antimicrobial Activity of Dithiocarbamate Derivatives :

  • The synthesis of new dithiocarbamate derivatives bearing thiazole/benzothiazole rings and their evaluation against microorganism strains have shown that certain compounds possess high antimicrobial activity. This suggests the value of such compounds in developing new antimicrobial agents (Yurttaş et al., 2016).